Cas no 52069-54-2 (Potassium(cyanomethyl)thioacetate)
Potassium (cyanomethyl)thioacetate is a versatile organosulfur compound with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both thioacetate and cyanomethyl functional groups, enables its use as a building block for heterocyclic compounds and other specialty chemicals. The potassium salt form enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. This compound is particularly valued for its reactivity in nucleophilic substitution and addition reactions, making it useful in the preparation of thioesters, sulfides, and nitrogen-containing derivatives. Its stability under controlled conditions ensures consistent performance in synthetic workflows. Proper handling is required due to its potential sensitivity to moisture and heat.
52069-54-2 structure
Product name:Potassium(cyanomethyl)thioacetate
Potassium(cyanomethyl)thioacetate Chemical and Physical Properties
Names and Identifiers
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- Potassium [(cyanomethyl)thio]acetate
- potassium,2-(cyanomethylsulfanyl)acetate
- I14-5933
- Aceticacid, [(cyanomethyl)thio]-, potassium salt (9CI)
- Potassium(cyanomethylthio)acetate
- Potassium [(cyanomethyl)sulfanyl]acetate
- SCHEMBL11590529
- Potassium 2-((cyanomethyl)thio)acetate
- potassium 2-(cyanomethylthio)acetate
- F71694
- DTXSID80668248
- AKOS006312020
- A828912
- potassium 2-(cyanomethylsulfanyl)ethanoate
- FT-0655346
- 52069-54-2
- potassium;2-(cyanomethylsulfanyl)acetate
- Potassium2-((cyanomethyl)thio)acetate
- POTASSIUM 2-[(CYANOMETHYL)SULFANYL]ACETATE
- Potassium[(cyanomethyl)thio]acetate
- Potassium(cyanomethyl)thioacetate
-
- Inchi： 1S/C4H5NO2S.K/c5-1-2-8-3-4(6)7;/h2-3H2,(H,6,7);/q;+1/p-1
- InChI Key： JSXUVPOJUSIVDQ-UHFFFAOYSA-M
- SMILES： C(#N)CSCC(=O)[O-].[K+]
Computed Properties
- Exact Mass: 168.96000
- Monoisotopic Mass: 168.96
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.2A^2
Experimental Properties
- PSA: 89.22000
- LogP: -1.00692
Potassium(cyanomethyl)thioacetate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P227820-1000mg |
Potassium[(cyanomethyl)thio]acetate |
52069-54-2 | 1g |
$ 295.00 | 2022-06-03 | ||
| Ambeed | A265364-25g |
Potassium 2-((cyanomethyl)thio)acetate |
52069-54-2 | 97% | 25g |
$301.0 | 2025-02-25 | |
| Aaron | AR00DEKL-5g |
Potassium [(cyanomethyl)thio]acetate |
52069-54-2 | 98% | 5g |
$87.00 | 2025-02-13 | |
| Ambeed | A265364-5g |
Potassium 2-((cyanomethyl)thio)acetate |
52069-54-2 | 97% | 5g |
$86.0 | 2025-02-25 | |
| TRC | P227820-500mg |
Potassium[(cyanomethyl)thio]acetate |
52069-54-2 | 500mg |
$ 180.00 | 2022-06-03 | ||
| Ambeed | A265364-1g |
Potassium 2-((cyanomethyl)thio)acetate |
52069-54-2 | 97% | 1g |
$23.0 | 2025-02-25 | |
| 1PlusChem | 1P00DEC9-5g |
Potassium [(cyanomethyl)thio]acetate |
52069-54-2 | 97% | 5g |
$70.00 | 2024-04-30 | |
| 1PlusChem | 1P00DEC9-1g |
Potassium [(cyanomethyl)thio]acetate |
52069-54-2 | 97% | 1g |
$20.00 | 2024-04-30 | |
| Aaron | AR00DEKL-25g |
Potassium [(cyanomethyl)thio]acetate |
52069-54-2 | 98% | 25g |
$303.00 | 2025-02-13 | |
| TRC | P227820-2000mg |
Potassium[(cyanomethyl)thio]acetate |
52069-54-2 | 2g |
$ 470.00 | 2022-06-03 |
Potassium(cyanomethyl)thioacetate Related Literature
-
Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
-
Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
-
Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:52069-54-2)Potassium(cyanomethyl)thioacetate
Purity:99%
Quantity:25g
Price ($):271.0